Cas no 2529-39-7 (Benzoic acid,2,3,4,5-tetramethyl-)

• Product Name: Benzoic acid,2,3,4,5-tetramethyl-
• CAS No: 2529-39-7
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 276329
• PubChem ID: 137629
• Update Time: 2025-04-19

Benzoic acid,2,3,4,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,3,4,5-tetramethyl-
• 2,3,4,5-tetramethylbenzoic acid
• 2529-39-7
• SCHEMBL625521
• 2,3,4,5-Tetramethyl benzoic acid
• 2,3,4,5-TETRAMETHYL-BENZOIC ACID
• tetramethylbenzoic acid
• DTXSID20179929
• AKOS004907069

• Inchi： 1S/C11H14O2/c1-6-5-10(11(12)13)9(4)8(3)7(6)2/h5H,1-4H3,(H,12,13)
• InChI Key： JEBOPSGVIIUIQD-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)C(C)=C(C)C=1C)=O

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.066
• Boiling Point: 327.3°Cat760mmHg
• Flash Point: 152.2°C
• Refractive Index: 1.54
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids